Cas no 444197-71-1 (BMS 249798)

• Product Name: BMS 249798
• CAS No: 444197-71-1
• MF: C₂₇H₄₂N₂O₅S
• MW: 506.6978
• CID: 4739380
• Update Time: 2025-05-17

BMS 249798 Chemical and Physical Properties

Names and Identifiers

• Ixabepilone oxazine analog
• NAK7N0HCZ3
• BMS 249798
• (1R,2R,6S,7S,8R,11S,15S)-2,7,11-Trihydroxy-2,6,8,10,10-pentamethyl-15-[(E)-1-(2-methyl-1,3-thiazol-4

• Inchi： 1S/C27H42N2O5S/c1-15-9-8-10-27(7,33)22-12-20(16(2)11-19-14-35-18(4)28-19)29-23(34-22)13-21(30)26(5,6)25(32)17(3)24(15)31/h11,14-15,17,20-22,24,30-31,33H,8-10,12-13H2,1-7H3/b16-11+/t15-,17+,20-,21-,22+,24-,27+/m0/s1
• InChI Key： FPCDGGUJVYBNLK-RNERNZGZSA-N
• SMILES： S1C(C([H])([H])[H])=NC(=C1[H])/C(/[H])=C(\C([H])([H])[H])/[C@]1([H])C([H])([H])[C@]2([H])[C@@](C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])[C@@]([H])([C@@]([H])(C([H])([H])[H])C(C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C(=N1)O2)O[H])=O)O[H])O[H]

Computed Properties

• Exact Mass: 506.281444g/mol
• Monoisotopic Mass: 506.281444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• Molecular Weight: 506.7g/mol
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on BMS 249798

BMS-249798: A Promising Compound in the Field of Medicinal Chemistry

BMS-249798 (CAS No. 444197-71-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This small molecule has been extensively studied for its pharmacological properties, particularly in the context of treating various diseases and conditions. In this article, we will delve into the chemical structure, biological activities, and recent research findings related to BMS-249798.

Chemical Structure and Synthesis

BMS-249798 is a synthetic compound with a complex chemical structure. It belongs to the class of benzimidazole derivatives and is characterized by its unique functional groups and molecular framework. The compound's structure includes a benzimidazole core, which is a common motif in many bioactive molecules. The synthesis of BMS-249798 involves several steps, including the formation of the benzimidazole ring and subsequent functionalization to achieve the desired pharmacological properties.

The synthetic route for BMS-249798 has been optimized to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and scalable methods for producing this compound. These improvements have facilitated its use in preclinical and clinical studies, making it an attractive candidate for further development.

Biological Activities and Mechanisms of Action

BMS-249798 has demonstrated a range of biological activities that make it a promising candidate for therapeutic applications. One of its key properties is its ability to modulate specific signaling pathways involved in disease processes. For instance, it has been shown to inhibit the activity of certain kinases, which are enzymes that play crucial roles in cell signaling and regulation.

Recent studies have highlighted the potential of BMS-249798 in treating inflammatory diseases. In vitro experiments have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the activity of key signaling molecules. This anti-inflammatory effect has been further validated in animal models, where BMS-249798 has shown significant efficacy in reducing inflammation and tissue damage.

In addition to its anti-inflammatory properties, BMS-249798 has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that BMS-249798 may have broad-spectrum antitumor activity and could be a valuable addition to existing cancer therapies.

Clinical Trials and Future Prospects

The promising preclinical results with BMS-249798 have paved the way for its evaluation in clinical trials. Several phase I and II trials are currently underway to assess the safety, tolerability, and efficacy of this compound in human subjects. Early data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In a phase I trial conducted by researchers at a leading pharmaceutical company, BMS-249798 was administered to patients with advanced solid tumors. The results showed that the compound was well-tolerated and exhibited antitumor activity in a subset of patients. These findings have prompted further investigation into the potential use of BMS-249798 as a targeted therapy for specific types of cancer.

In parallel, clinical trials are also being conducted to evaluate the efficacy of BMS-249798 in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preliminary data from these trials suggest that the compound may offer significant benefits over existing treatments by providing more targeted and effective anti-inflammatory effects.

Conclusion

BMS-249798 (CAS No. 444197-71-1) is an emerging compound with a diverse range of biological activities that make it a promising candidate for therapeutic applications. Its ability to modulate key signaling pathways involved in inflammation and cancer has been well-documented through extensive preclinical research. Ongoing clinical trials are further validating its potential as a safe and effective treatment option for various diseases.

The continued development and optimization of BMS-249798 hold great promise for advancing our understanding of disease mechanisms and improving patient outcomes. As research progresses, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.